Cas no 1086382-78-6 (2-Bromo-5-cyclopropylpyrazine)

• Product Name: 2-Bromo-5-cyclopropylpyrazine
• CAS No: 1086382-78-6
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD11223431
• CID: 2093413
• PubChem ID: 45787635
• Update Time: 2025-05-24

2-Bromo-5-cyclopropylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyclopropylpyrazine
• 2-Bromo-5-cyclopropyl-pyrazine
• XYUKBHLOJYSASH-UHFFFAOYSA-N
• MB09639
• EN300-698801
• DTXSID50671683
• AS-41740
• DA-26796
• SY258524
• BCP32706
• MFCD11223431
• SCHEMBL9966891
• CS-D0132
• 1086382-78-6
• DTXCID90622432
• Z1198319306
• AKOS006308528
• 958-137-5
• LTB38278

• MDL： MFCD11223431
• Inchi： 1S/C7H7BrN2/c8-7-4-9-6(3-10-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： XYUKBHLOJYSASH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1CC1

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-5-cyclopropylpyrazine

2-Bromo-5-cyclopropylpyrazine (CAS No. 1086382-78-6): An Overview of Its Properties and Applications

2-Bromo-5-cyclopropylpyrazine (CAS No. 1086382-78-6) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a comprehensive overview of the properties, synthesis, and applications of 2-Bromo-5-cyclopropylpyrazine, highlighting the latest research findings and its potential impact on future developments.

Chemical Structure and Properties

2-Bromo-5-cyclopropylpyrazine is a brominated pyrazine derivative characterized by a bromine atom at the 2-position and a cyclopropyl group at the 5-position. The molecular formula of this compound is C₇H₇BrN₂, with a molecular weight of approximately 193.04 g/mol. The presence of the bromine atom and the cyclopropyl group imparts unique chemical properties to this molecule, making it an attractive candidate for various synthetic transformations.

The compound exhibits good thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical reactions and processes. Additionally, the bromine atom can serve as a useful handle for further functionalization, enabling the synthesis of more complex molecules with diverse functionalities.

Synthesis and Preparation

The synthesis of 2-Bromo-5-cyclopropylpyrazine has been extensively studied in the literature, with several methods reported for its preparation. One common approach involves the reaction of 5-cyclopropylpyrazine with N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetonitrile. This method typically yields high purity products with good yields, making it a preferred choice for large-scale synthesis.

An alternative synthetic route involves the bromination of 5-cyclopropylpyrazine using elemental bromine in the presence of a catalyst such as iron(III) chloride or aluminum chloride. This method offers an efficient and cost-effective way to produce 2-Bromo-5-cyclopropylpyrazine, although it requires careful control of reaction conditions to avoid side reactions and impurities.

Applications in Pharmaceuticals

2-Bromo-5-cyclopropylpyrazine has shown promising potential in the pharmaceutical industry due to its ability to serve as a building block for the synthesis of bioactive molecules. Recent studies have explored its use as an intermediate in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In one notable study, researchers synthesized a series of derivatives of 2-Bromo-5-cyclopropylpyrazine and evaluated their anticancer activity against several human cancer cell lines. The results demonstrated that certain derivatives exhibited potent cytotoxic effects, suggesting their potential as lead compounds for further drug development. Additionally, these derivatives showed selectivity towards cancer cells over normal cells, which is a desirable property for anticancer drugs.

Applications in Agrochemicals

Beyond pharmaceuticals, 2-Bromo-5-cyclopropylpyrazine has also found applications in the agrochemical industry. The compound's unique structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact.

A recent study investigated the use of 2-Bromo-5-cyclopropylpyrazine-based compounds as fungicides against plant pathogens. The results showed that these compounds exhibited strong antifungal activity against several economically important fungal species, including Fusarium oxysporum and Botrytis cinerea. The study also highlighted the low toxicity and environmental compatibility of these compounds, making them attractive candidates for commercial development.

Potential Applications in Materials Science

The unique chemical properties of 2-Bromo-5-cyclopropylpyrazine have also led to its exploration in materials science. Researchers have investigated its use as a precursor for the synthesis of functional materials with applications in electronics, energy storage, and catalysis.

In one study, scientists synthesized conductive polymers using 2-Bromo-5-cyclopropylpyrazine-based monomers and evaluated their performance as electrode materials in lithium-ion batteries. The results showed that these polymers exhibited high specific capacities and excellent cycling stability, making them promising candidates for next-generation battery technologies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Bromo-5-cyclopropylpyrazine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In addition to physical safety measures, it is essential to store 2-Bromo-5-cyclopropylpyrazine under appropriate conditions to maintain its stability and prevent degradation. The compound should be stored in tightly sealed containers at room temperature away from direct sunlight and sources of heat or moisture.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatility and unique properties of 2-Bromo-5-cyclopropylpyrazine make it an exciting compound with broad applications across multiple fields. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, agrochemicals, and materials science. As synthetic methods improve and more derivatives are developed, it is likely that this compound will play an increasingly important role in driving innovation and advancing scientific knowledge.